Cas no 59280-70-5 (4'-Chloro-2'-fluoroacetanilide)

• Product Name: 4'-Chloro-2'-fluoroacetanilide
• CAS No: 59280-70-5
• Molecular Formula: C₈H₇ClFNO
• Molecular Weight: 187.5987
• MDL: MFCD00042520
• CID: 90023
• PubChem ID: 87566677

4'-Chloro-2'-fluoroacetanilide Properties

Names and Identifiers

• 2'-Fluoro-4'-chloroacetanilide
• 4'-Chloro-2'-fluoroacetanilide
• N-(4-Chloro-2-fluorophenyl)acetamide
• 4-Chloro-2-fluoroacetanilide
• 2-Fluoro-4-chloroacetanilide
• Acetamide, N-(4-chloro-2-fluorophenyl)-
• 4-chloro2-fluoroacetanilide
• 4'-chloro-2'-fluroacetanilide
• 4'-Chloro-2'-fluoroacetanilid
• 4'-chloro-2' -fluoroacetanilide
• 4'-chloro-2 '-fluoroacetanilide
• 4'--Chloro-2'-fluoroacetanilide
• GVRKNSAEOVXHOS-UHFF
• C1692
• FT-0618015
• 4 inverted exclamation mark -Chloro-2 inverted exclamation mark -fluoroacetanilide
• SCHEMBL3873599
• SY048737
• PS-8452
• AMY8773
• CS-0172012
• A832239
• InChI=1/C8H7ClFNO/c1-5(12)11-8-3-2-6(9)4-7(8)10/h2-4H,1H3,(H,11,12
• GVRKNSAEOVXHOS-UHFFFAOYSA-N
• n-(4-chloro-2-fluorophenyl) acetamide
• 59280-70-5
• N-(4-chloranyl-2-fluoranyl-phenyl)ethanamide
• MFCD00042520
• AKOS003799021
• DTXSID40357409
• 4-(N-acetylamino)-1-chloro-3-fluorobenzene

• MDL： MFCD00042520
• InChIKey： GVRKNSAEOVXHOS-UHFFFAOYSA-N
• Inchi： 1S/C8H7ClFNO/c1-5(12)11-8-3-2-6(9)4-7(8)10/h2-4H,1H3,(H,11,12)
• SMILES： ClC1C([H])=C([H])C(=C(C=1[H])F)N([H])C(C([H])([H])[H])=O
• BRN： 2092371

Computed Properties

• Exact Mass: 187.02000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 187.02002
• Heavy Atom Count: 12
• Complexity: 176
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 29.1

Experimental Properties

• LogP: 2.51050
• PSA: 29.10000
• Refractive Index: 1.568
• Boiling Point: 312.8±32.0 °C at 760 mmHg
• Melting Point: 155.0 to 159.0 deg-C
• Flash Point: 143.0±25.1 °C
• Color/Form: White or light brown crystalline powder
• Density: 1.3020 (estimate)

4'-Chloro-2'-fluoroacetanilide Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S45-S36/37/39
• Safety Instruction： S45-S36/37/39
• Risk Phrases：R23/24/25
• Dangerous goods sign：
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases： 23/24/25-36/37/38
• Signal Word：warning
• HazardClass：IRRITANT

4'-Chloro-2'-fluoroacetanilide Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

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• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides